![molecular formula C20H17ClN2O4 B3479233 2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide](/img/structure/B3479233.png)
2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide
Overview
Description
2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide, also known as Cpd-1, is a synthetic compound that has garnered significant attention in recent years due to its potential therapeutic applications. Cpd-1 belongs to the class of nicotinamide adenine dinucleotide (NAD+) precursors, which are known to play a crucial role in various cellular processes.
Mechanism of Action
2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide exerts its effects through the activation of the NAD+ salvage pathway, which is responsible for the regeneration of NAD+ in cells. NAD+ is a crucial molecule involved in various cellular processes, including energy metabolism, DNA repair, and stress response. By increasing NAD+ levels, this compound enhances cellular processes that require NAD+ and improves cellular health.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the activation of sirtuins, a family of enzymes involved in cellular metabolism and stress response. This compound has also been shown to increase mitochondrial biogenesis, which is the process by which new mitochondria are generated in cells. Additionally, this compound has been shown to increase the expression of genes involved in cellular stress response and DNA repair.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide has several advantages for lab experiments, including its high purity and yield, which makes it suitable for various research applications. This compound is also stable under various conditions, making it easy to handle and store. However, this compound has some limitations, including its relatively high cost and limited availability.
Future Directions
There are several future directions for the research on 2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide. One direction is to investigate the potential therapeutic applications of this compound in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders. Another direction is to explore the mechanisms underlying the effects of this compound on cellular processes, including the activation of sirtuins and mitochondrial biogenesis. Additionally, future research could focus on optimizing the synthesis of this compound to reduce its cost and increase its availability for research purposes.
Conclusion:
In conclusion, this compound is a synthetic compound with potential therapeutic applications in various diseases. This compound exerts its effects through the activation of the NAD+ salvage pathway, which is responsible for the regeneration of NAD+ in cells. This compound has several advantages for lab experiments, including its high purity and yield, but also has some limitations, including its relatively high cost and limited availability. Future research on this compound could focus on investigating its potential therapeutic applications and exploring the mechanisms underlying its effects on cellular processes.
Scientific Research Applications
2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)nicotinamide has been shown to have potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders. In cancer, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer cells. This compound has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2,5-dimethoxyphenyl)pyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O4/c1-25-15-9-10-18(26-2)17(12-15)23-19(24)16-4-3-11-22-20(16)27-14-7-5-13(21)6-8-14/h3-12H,1-2H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFCCLPXTONRAOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=C(N=CC=C2)OC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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